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Compound of Interest

Compound Name: Sodium nitrobenzoate

Cat. No.: B092255

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of sodium 4-nitrobenzoate crystals. The information is curated to support research,
development, and quality control activities involving this compound. All quantitative data is
presented in structured tables, and detailed experimental protocols are provided for key
analytical techniques.

Chemical Identity and Physical Properties

Sodium 4-nitrobenzoate is the sodium salt of 4-nitrobenzoic acid. It typically appears as a white

to pale yellow crystalline powder.
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Property Value Source

Molecular Formula C7HaNNaOa4 [1112][3]

Molecular Weight 189.10 g/mol [1][2]

CAS Number 3847-57-2 [1]
White to pale yellow crystalline

Appearance [3]
powder

Solubility Soluble in water [3]

Room Temperature, under
Storage Temperature ) [3]
inert atmosphere

Synthesis of Sodium 4-Nitrobenzoate Crystals

A common and efficient method for the synthesis of sodium 4-nitrobenzoate is the

neutralization of 4-nitrobenzoic acid with a sodium base.

Experimental Protocol: Synthesis

Dissolution: Dissolve 4-nitrobenzoic acid in acetone.

Neutralization: Add a stoichiometric amount of sodium hydroxide solution to the acetone
solution at 20°C.

Crystallization: The sodium 4-nitrobenzoate will precipitate out of the solution.

Isolation and Purification: The resulting crystals can be collected by filtration, washed with a
small amount of cold acetone, and dried under vacuum to yield the final product. A reported
yield for this method is 97%.
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Synthesis of Sodium 4-Nitrobenzoate
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A flowchart illustrating the synthesis of sodium 4-nitrobenzoate crystals.

Spectroscopic Properties

Spectroscopic analysis is fundamental to the identification and characterization of sodium 4-
nitrobenzoate.

Infrared (IR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule. The
spectrum of 4,4-dinitrophenylbenzoate, a related compound, shows strong stretching
absorptions for the ester C=0 and C-O bonds at 1752 cm~* and 1195 cm™1, respectively. The
symmetric and asymmetric stretching vibrations of the nitro groups are observed at 1523 cm~1
and 1343 cm™1, respectively[4].

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are powerful tools for elucidating the molecular structure. While
specific data for sodium 4-nitrobenzoate is not readily available in the literature, data for
deuterated solvents used in NMR is well-documented. For instance, the *H NMR signal for D20
is typically observed around 4.79 ppm.

Experimental Protocol: NMR Spectroscopy
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o Sample Preparation: Dissolve an appropriate amount of sodium 4-nitrobenzoate in a
deuterated solvent, such as D20.

» Data Acquisition: Record the *H and 3C NMR spectra on a spectrometer (e.g., 400 MHz).

o Referencing: Calibrate the chemical shifts to the residual solvent signal (e.g., D20 at 4.79
ppm).

Crystalline Structure

The three-dimensional arrangement of atoms and molecules in the crystal lattice is determined
by X-ray crystallography. This technique provides precise information on unit cell dimensions,
bond lengths, and bond angles.

Experimental Protocol: Single-Crystal X-ray Diffraction

o Crystal Growth: Grow single crystals of sodium 4-nitrobenzoate suitable for X-ray diffraction,
for example, by slow evaporation of a saturated aqueous solution.

» Data Collection: Mount a selected crystal on a goniometer and collect diffraction data using a
single-crystal X-ray diffractometer with monochromatic X-radiation (e.g., Mo Ka, A = 0.71073

A).

» Structure Solution and Refinement: Process the collected data to solve and refine the crystal
structure using appropriate software packages.

Thermal Properties

Thermal analysis techniques such as Thermogravimetric Analysis (TGA) and Differential
Scanning Calorimetry (DSC) are employed to investigate the thermal stability and
decomposition of sodium 4-nitrobenzoate crystals. For the related 4-nitrobenzoic acid, thermal
decomposition is characterized as a single n-order reaction. The peak decomposition
temperatures for p-nitrobenzoic acid occur around 205°C.

Experimental Protocol: TGA-DSC Analysis

o Sample Preparation: Place a small, accurately weighed amount of the crystalline sample
(typically 3-5 mg) into an alumina crucible.
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¢ Instrumentation: Use a simultaneous TGA-DSC instrument.

e Analysis Conditions: Heat the sample under a controlled atmosphere (e.g., nitrogen) at a
constant heating rate (e.g., 10 °C/min) over a defined temperature range (e.g., 30-400 °C).

o Data Analysis: Analyze the resulting TGA (mass loss vs. temperature) and DSC (heat flow
vs. temperature) curves to determine decomposition temperatures, mass loss percentages,
and enthalpy changes.

Physicochemical Characterization Workflow
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A workflow for the physicochemical characterization of sodium 4-nitrobenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Physicochemical
Properties of Sodium 4-Nitrobenzoate Crystals]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b092255#physicochemical-properties-of-sodium-4-
nitrobenzoate-crystals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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